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Compound of Interest

Compound Name: 2,4-Dimethylhexane

Cat. No.: B165551 Get Quote

Introduction

The boiling point of a substance is a fundamental physical property defined as the temperature

at which its vapor pressure equals the external pressure surrounding the liquid.[1] This

parameter is crucial in the identification, characterization, and purity assessment of chemical

compounds, particularly in the fields of chemical research and drug development.[2] For a

volatile organic compound like 2,4-dimethylhexane, an accurate determination of its boiling

point is essential for its proper handling, purification via distillation, and for establishing its

identity.

This application note provides a detailed protocol for the experimental determination of the

boiling point of 2,4-dimethylhexane using the micro-boiling point method with a Thiele tube.

This method is advantageous as it requires only a small sample volume (less than 0.5 mL) and

provides a reasonably accurate measurement.[3][4]

Physicochemical Data of 2,4-Dimethylhexane

A summary of the reported boiling point of 2,4-dimethylhexane from various sources is

presented below. It is a clear, colorless liquid.[5]
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Parameter Reported Value Source(s)

Boiling Point 108-109 °C [6][7]

Boiling Point 109 °C [8]

Boiling Point 107 °C [7]

Density 0.701 g/mL at 25 °C [6][7]

Refractive Index n20/D 1.395 [6][7]

Experimental Protocol: Micro-Boiling Point
Determination using a Thiele Tube
This protocol details the steps for determining the boiling point of a liquid, such as 2,4-
dimethylhexane, using a Thiele tube apparatus. The procedure is based on the principle of

observing the temperature at which the vapor pressure of the liquid equals the atmospheric

pressure.[9]

Materials and Equipment:

2,4-Dimethylhexane (sample)

Thiele tube

Heating oil (e.g., mineral oil or silicone oil)

Thermometer (-10 to 150 °C range)

Small test tube (e.g., 6 x 50 mm) or fusion tube

Capillary tube (sealed at one end)

Rubber band or a small piece of rubber tubing

Bunsen burner or other suitable heat source

Clamp and stand
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Safety goggles and lab coat

Procedure:

Apparatus Assembly:

Fill the Thiele tube with heating oil to a level just above the upper side arm.[10]

Attach a small test tube containing approximately 0.5 mL of 2,4-dimethylhexane to the

thermometer using a rubber band. The bottom of the test tube should be aligned with the

bulb of the thermometer.[3][10]

Place a capillary tube, with its sealed end pointing upwards, into the test tube containing

the sample liquid.[9][11]

Secure the thermometer with the attached sample tube in the Thiele tube using a clamp,

ensuring that the sample is immersed in the oil.[9]

Heating:

Gently heat the side arm of the Thiele tube with a small flame from a Bunsen burner or

another heat source.[2][9] The shape of the Thiele tube is designed to allow convection

currents to maintain a uniform temperature throughout the oil.[2]

As the temperature rises, air trapped in the capillary tube will expand and be expelled,

seen as a slow stream of bubbles.[2]

Observation and Measurement:

Continue heating until a rapid and continuous stream of bubbles emerges from the open

end of the inverted capillary tube.[2][10] This indicates that the liquid has reached a

temperature slightly above its boiling point.

Remove the heat source and allow the apparatus to cool slowly.[10]

The stream of bubbles will slow down and eventually stop. The moment the bubbling

ceases and the liquid just begins to enter the capillary tube, record the temperature from
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the thermometer.[2][3] This temperature is the boiling point of the liquid. At this point, the

vapor pressure inside the capillary tube is equal to the external atmospheric pressure.[2]

Confirmation (Optional):

Allow the apparatus to cool further. The liquid will be drawn further into the capillary tube.

The boiling point determination can be repeated by gently reheating the apparatus to

expel the liquid from the capillary and then repeating the cooling and observation steps.

Safety Precautions:

Always wear safety goggles and a lab coat.

2,4-Dimethylhexane is a flammable liquid; therefore, keep it away from open flames.[10]

Handle the hot Thiele tube and heating oil with care to avoid burns.

Ensure the laboratory is well-ventilated to avoid inhaling vapors.

Record the atmospheric pressure at the time of the experiment, as boiling points are

pressure-dependent.[1]

Visualizations
// Error Node error [label="Error: Inaccurate Reading", shape=diamond, fillcolor="#EA4335",

fontcolor="#FFFFFF"]; exp2 -> error [label="Heating too fast", style=dashed]; exp4 -> error

[label="Cooling too fast", style=dashed]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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